N-[2-(4-fluorophenoxy)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H12FN3O2S/c16-11-2-4-12(5-3-11)21-8-7-17-15(20)10-1-6-13-14(9-10)19-22-18-13/h1-6,9H,7-8H2,(H,17,20)
• InChI Key: LARGVEVIMRXDCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCNC(=O)C2=CC3=NSN=C3C=C2)F
• Molecular Formula: C15H12FN3O2S
• Molecular Weight: 317.3 g/mol

Description

The compound is a derivative of phenoxyacetic acid. Phenoxyacetic acid derivatives are known to have various applications, including as herbicides.

Molecular Structure Analysis

The molecular structure of a similar compound, N-(2-(4-fluorophenoxy)ethyl)acetamide, has been reported. It has a molecular weight of 197.211.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, N-(2-(4-fluorophenoxy)ethyl)acetamide, have been reported. It has a molecular weight of 197.211.

Scientific Research Applications

N-[2-(4-fluorophenoxy)ethyl]-2,1,3-benzothiadiazole-5-carboxamide has been studied for its potential therapeutic applications in a variety of diseases and conditions. In particular, this compound has been studied for its potential anti-inflammatory, anti-cancer, and anti-fungal activities. This compound has also been investigated for its potential as an antifungal agent and as an inhibitor of cell growth and induction of apoptosis.

Mechanism of Action

Target of Action

Compounds based on the benzo[c][1,2,5]thiadiazole (btz) motif have been extensively researched for use in photovoltaics or as fluorescent sensors .

Mode of Action

The compound operates as an electron donor-acceptor (D-A) system, which is a powerful design motif for applications such as organic photovoltaics, fluorophores, and photocatalysts . The BTZ motif has received appreciable attention as a strongly electron-accepting moiety . The compound’s interaction with its targets involves the transfer of electrons, which can result in changes in the optoelectronic and photophysical properties of the system .

Biochemical Pathways

The compound’s potential as a visible-light organophotocatalyst suggests it may influence photochemical reactions .

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(4-fluorophenoxy)ethyl]-2,1,3-benzothiadiazole-5-carboxamide in laboratory experiments include its low cost, its availability, and its low toxicity. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound is not water soluble, and so it must be dissolved in an organic solvent before it can be used in experiments. Additionally, this compound is unstable in the presence of light and heat, and so must be stored in a cool, dark place.

Future Directions

The potential applications of N-[2-(4-fluorophenoxy)ethyl]-2,1,3-benzothiadiazole-5-carboxamide are still being explored, and there are a number of possible future directions for research. These include further investigation into the mechanism of action of this compound, as well as its potential therapeutic applications in a variety of diseases and conditions. Additionally, further research into the synthesis of this compound, as well as its stability in various conditions, could be beneficial. Finally, further research into the potential side effects of this compound could be beneficial in order to ensure its safe and effective use.

Synthesis Methods

N-[2-(4-fluorophenoxy)ethyl]-2,1,3-benzothiadiazole-5-carboxamide is synthesized by a two-step process. The first step involves the condensation of 2-fluorophenol with ethyl-2,1,3-benzothiadiazole-5-carboxylate in the presence of a base such as sodium carbonate. The second step involves the conversion of the intermediate to this compound by reaction with a base such as sodium hydroxide.